N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-fluorobenzamide

• IUPAC Name: N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C17H14FN3O2/c1-2-15-20-21-17(23-15)11-7-9-12(10-8-11)19-16(22)13-5-3-4-6-14(13)18/h3-10H,2H2,1H3,(H,19,22)
• InChI Key: KYWAHYXGXXGJGV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol
• CAS No.: 946239-66-3

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles can be synthesized by cyclization of benzophenone hydrazide, followed by the nucleophillic alkylation of the heterocyclic scaffold. The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery.

Molecular Structure Analysis

The ring system of oxadiazoles consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Depending on the electron-withdrawing and donating substituents in the 3 and 4 positions of 1,2,5-oxadiazole, a wide range of compounds has been designed, synthesized, and subjected to various applications, including pharmaceuticals and energetic materials.

Mechanism of Action

Target of Action

Oxadiazole derivatives have been known to exhibit a wide range of biological activities, including anticancer , antidiabetic , antiviral , anti-inflammatory , antibacterial , antifungal , and more . They have also been recognized as acetylcholinesterase inhibitors , which are often used in the treatment of Alzheimer’s disease .

Mode of Action

It’s known that oxadiazole derivatives can interact with crucial amino acids present at the catalytic active site and peripheral anionic site of acetylcholinesterase . This interaction can inhibit the function of acetylcholinesterase, leading to an increase in the concentration of acetylcholine, a neurotransmitter, in the brain .

Biochemical Pathways

Given its potential role as an acetylcholinesterase inhibitor , it can be inferred that it may affect the cholinergic system, which plays a crucial role in memory and cognition .

Pharmacokinetics

The synthesis of oxadiazole derivatives has been described , which could potentially influence their pharmacokinetic properties

Result of Action

Oxadiazole derivatives have been shown to exhibit significant anticancer activity . For instance, one study reported IC50 values of 112.6 µg/ml and 126.7 µg/ml against the MCF-7 and KB cell lines respectively .

Action Environment

The synthesis of oxadiazole derivatives has been described under various conditions , suggesting that the synthesis process could potentially be optimized based on environmental factors

Future Directions

The future directions for research on oxadiazoles are likely to involve further exploration of their potential applications in various fields, including medicinal chemistry, material science, and high energy molecules. The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.